Cas no 1008768-41-9 (4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide)
4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide
-
- Inchi: 1S/C26H33N3O3/c30-25(22-10-7-13-24(20-22)32-19-14-21-8-3-1-4-9-21)28-15-17-29(18-16-28)26(31)27-23-11-5-2-6-12-23/h2,5-7,10-13,20-21H,1,3-4,8-9,14-19H2,(H,27,31)
- InChI Key: LWLAYULJAJMPKG-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=CC=C2)=O)CCN(C(=O)C2=CC=CC(OCCC3CCCCC3)=C2)CC1
Experimental Properties
- Density: 1.186±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 669.4±55.0 °C(Predicted)
- pka: 13.94±0.70(Predicted)
4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Axon Medchem | 3824-10 mg |
TEAD inhibitor TM2 |
1008768-41-9 | 99% | 10mg |
€130.00 | 2023-07-10 | |
| Axon Medchem | 3824-50 mg |
TEAD inhibitor TM2 |
1008768-41-9 | 99% | 50mg |
€520.00 | 2023-07-10 | |
| Axon Medchem | 3824-10mg |
TEAD inhibitor TM2 |
1008768-41-9 | 99% | 10mg |
€130.00 | 2025-08-06 | |
| Axon Medchem | 3824-50mg |
TEAD inhibitor TM2 |
1008768-41-9 | 99% | 50mg |
€520.00 | 2025-08-06 |
4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide
Professional Introduction to 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide (CAS No. 1008768-41-9)
4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1008768-41-9, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its piperazine core and aromatic substituents, positions it as a potential candidate for further exploration in drug discovery and development.
The chemical structure of 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide consists of several key functional groups that contribute to its unique properties. The presence of a piperazine moiety is particularly noteworthy, as piperazine derivatives are well-documented for their role in various pharmacological applications. Piperazines are known for their ability to modulate biological pathways by interacting with specific targets, including enzymes and receptors. In this compound, the piperazine ring is linked to a benzoyl group and a phenyl ring, which further enhances its potential as a pharmacophore.
The benzoyl group in the molecule contributes to its hydrophobicity and stability, while the phenyl ring provides additional spatial orientation for interaction with biological targets. The 3-(2-Cyclohexylethoxy) substituent adds another layer of complexity, introducing steric hindrance that can influence the compound's binding affinity and selectivity. This combination of structural features makes 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide a versatile scaffold for medicinal chemistry investigations.
In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of piperazine derivatives. The compound in question has been studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Research has shown that piperazine-based compounds can exhibit inhibitory effects on enzymes such as carbonic anhydrase and monoamine oxidase, which are implicated in conditions like glaucoma and depression, respectively.
One of the most compelling aspects of 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide is its potential as a lead compound for drug development. Its structural features allow for modifications that can optimize its pharmacokinetic properties, solubility, and bioavailability. Researchers have employed computational methods to predict how different structural modifications might affect the compound's biological activity, providing valuable insights into how to fine-tune its therapeutic potential.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in developing new drugs.
Recent studies have begun to explore the pharmacological profile of 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide using both in vitro and in vivo models. Initial findings suggest that this compound exhibits promising activity against certain disease targets, although further research is needed to fully elucidate its mechanism of action. The use of high-throughput screening technologies has accelerated the process of identifying potential therapeutic applications, allowing researchers to rapidly assess the compound's efficacy and safety.
The integration of computational chemistry and machine learning has also played a significant role in understanding the behavior of this compound. By leveraging large datasets and advanced algorithms, scientists can predict how different modifications might impact its biological activity. This approach not only saves time but also provides a more systematic way to identify promising drug candidates. The insights gained from these computational studies are invaluable for guiding experimental work and optimizing lead compounds.
As research continues to evolve, 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide is poised to become an important tool in the pharmaceutical industry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development. The ongoing studies into its pharmacological properties will not only contribute to our understanding of disease mechanisms but also pave the way for new therapeutic strategies.
In conclusion, 4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide (CAS No. 1008768-41-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with its promising biological activities, positions it as a valuable asset in drug discovery efforts. As research progresses, this compound is likely to play an increasingly important role in developing novel treatments for various diseases.
1008768-41-9 (4-[3-(2-Cyclohexylethoxy)benzoyl]-N-phenyl-1-piperazinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)